Cas no 1026025-48-8 (ethyl (E)-2-cyano-3-(pyrimidin-2-ylamino)prop-2-enoate)

Ethyl (E)-2-cyano-3-(pyrimidin-2-ylamino)prop-2-enoate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing heterocyclic frameworks. The compound features a cyanoacrylate moiety conjugated with a pyrimidinylamino group, enabling its use in cyclization and condensation reactions. Its electron-deficient alkene functionality makes it a useful Michael acceptor in nucleophilic addition reactions. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is of interest in medicinal chemistry for the development of pyrimidine-based scaffolds, which are prevalent in bioactive molecules. Its stability under standard conditions ensures reliable performance in multi-step syntheses.

ethyl (E)-2-cyano-3-(pyrimidin-2-ylamino)prop-2-enoate structure

1026025-48-8 structure

Product Name:ethyl (E)-2-cyano-3-(pyrimidin-2-ylamino)prop-2-enoate

CAS No:1026025-48-8

MF:C₁₀H₁₀N₄O₂

MW:218.2120013237

MDL:MFCD00170552

CID:5156533

Update Time:2026-03-04

ethyl (E)-2-cyano-3-(pyrimidin-2-ylamino)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-cyano-3-[(pyrimidin-2-yl)amino]prop-2-enoate
- ethyl (E)-2-cyano-3-(pyrimidin-2-ylamino)prop-2-enoate
- ethyl 2-nitrilo-3-(pyrimidin-2-ylamino)prop-2-enoate
- 2-Propenoic acid, 2-cyano-3-(2-pyrimidinylamino)-, ethyl ester, (2E)-
- MDL： MFCD00170552
- Inchi： 1S/C10H10N4O2/c1-2-16-9(15)8(6-11)7-14-10-12-4-3-5-13-10/h3-5,7H,2H2,1H3,(H,12,13,14)/b8-7+
- InChI Key： AUAQMBYNADBTSX-BQYQJAHWSA-N
- SMILES： O(C(/C(/C#N)=C/NC1N=CC=CN=1)=O)CC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 312
XLogP3: 1.4
Topological Polar Surface Area: 87.9

ethyl (E)-2-cyano-3-(pyrimidin-2-ylamino)prop-2-enoate Pricemore >>

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abcr	AB160510-1 g	Ethyl 2-nitrilo-3-(pyrimidin-2-ylamino)prop-2-enoate	1026025-48-8	1g	€211.30	2023-05-08
abcr	AB160510-5 g	Ethyl 2-nitrilo-3-(pyrimidin-2-ylamino)prop-2-enoate	1026025-48-8	5g	€377.50	2023-05-08
abcr	AB160510-10 g	Ethyl 2-nitrilo-3-(pyrimidin-2-ylamino)prop-2-enoate	1026025-48-8	10g	€482.50	2023-05-08
abcr	AB160510-1g	Ethyl 2-nitrilo-3-(pyrimidin-2-ylamino)prop-2-enoate; .	1026025-48-8	1g	€211.30	2024-06-10
abcr	AB160510-5g	Ethyl 2-nitrilo-3-(pyrimidin-2-ylamino)prop-2-enoate; .	1026025-48-8	5g	€377.50	2024-06-10
abcr	AB160510-10g	Ethyl 2-nitrilo-3-(pyrimidin-2-ylamino)prop-2-enoate; .	1026025-48-8	10g	€482.50	2024-06-10